1-Methyl-7-nitroisatoic anhydride
1-Methyl-7-nitroisatoic anhydride
1-methyl-7-nitroisatoic anhydride is a 3,1-benzoxazin-1,4-dione having an N-methyl substituent and a nitro group at the 7-position. It is a benzoxazine and a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
73043-80-8
VCID:
VC0515774
InChI:
InChI=1S/C9H6N2O5/c1-10-7-4-5(11(14)15)2-3-6(7)8(12)16-9(10)13/h2-4H,1H3
SMILES:
CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)OC1=O
Molecular Formula:
C9H6N2O5
Molecular Weight:
222.15 g/mol
1-Methyl-7-nitroisatoic anhydride
CAS No.: 73043-80-8
Cat. No.: VC0515774
Molecular Formula: C9H6N2O5
Molecular Weight: 222.15 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-methyl-7-nitroisatoic anhydride is a 3,1-benzoxazin-1,4-dione having an N-methyl substituent and a nitro group at the 7-position. It is a benzoxazine and a C-nitro compound. |
|---|---|
| CAS No. | 73043-80-8 |
| Molecular Formula | C9H6N2O5 |
| Molecular Weight | 222.15 g/mol |
| IUPAC Name | 1-methyl-7-nitro-3,1-benzoxazine-2,4-dione |
| Standard InChI | InChI=1S/C9H6N2O5/c1-10-7-4-5(11(14)15)2-3-6(7)8(12)16-9(10)13/h2-4H,1H3 |
| Standard InChI Key | MULNCJWAVSDEKJ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)OC1=O |
| Canonical SMILES | CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)OC1=O |
| Appearance | Solid powder |
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